Cas no 25244-68-2 (Phenothiazin-10-yl-acetic acid)

• Product Name: Phenothiazin-10-yl-acetic acid
• CAS No: 25244-68-2
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• MDL: MFCD03247673
• CID: 279753
• PubChem ID: 1514439
• Update Time: 2025-10-28

Phenothiazin-10-yl-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(10H-Phenothiazin-10-yl)acetic acid
• 10H-phenothiazin-10-ylacetic acid
• 10H-Phenothiazine-10-aceticacid
• 2-phenothiazin-10-ylacetic acid
• PHENOTHIAZINE-10-ACETIC ACID
• 3-(phenothiazin-10-yl)acetic acid
• F2135-0375
• Phenothiazin-10-yl-acetic acid
• Phenothiazin-10-yl-essigsaeure
• Phenothiazine-9-yl-acetic acid
• Phenthiazin-essigsaeure-(10)
• METHYLPERFLUORO-3,6-DIOXAHEPTANOATE
• 25244-68-2
• AT24525
• AKOS000100830
• DTXSID40363888
• EN300-236438
• SCHEMBL12311066
• MFCD03247673
• AM84838
• Oprea1_584603
• CS-0215351
• STK215581
• DB-266627

• MDL： MFCD03247673
• Inchi： 1S/C14H11NO2S/c16-14(17)9-15-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)15/h1-8H,9H2,(H,16,17)
• InChI Key： QUJVFIOYSMVYGY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(CC(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 257.05100
• Monoisotopic Mass: 257.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.8A^2

Experimental Properties

• Density: 1.362
• Boiling Point: 464.7 °C at 760 mmHg
• Flash Point: 234.9 °C
• PSA: 65.84000
• LogP: 3.43890

Additional information on Phenothiazin-10-yl-acetic acid

Comprehensive Overview of Phenothiazin-10-yl-acetic acid (CAS No. 25244-68-2): Properties, Applications, and Research Insights

Phenothiazin-10-yl-acetic acid (CAS No. 25244-68-2) is a specialized organic compound belonging to the phenothiazine derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework and potential applications. With the growing interest in heterocyclic compounds and their role in drug discovery, Phenothiazin-10-yl-acetic acid stands out as a subject of ongoing scientific exploration.

The molecular structure of Phenothiazin-10-yl-acetic acid combines a phenothiazine core with an acetic acid side chain, offering versatile reactivity. Researchers frequently investigate its chelating properties, which are relevant in designing metal-binding agents for therapeutic or diagnostic purposes. Recent studies highlight its potential in antioxidant formulations, aligning with the rising demand for compounds that mitigate oxidative stress—a key focus in aging-related and neurodegenerative disease research.

In the context of green chemistry, Phenothiazin-10-yl-acetic acid has been explored as a precursor for sustainable synthesis routes. Its derivatives are being evaluated for biocompatibility in biomedical applications, such as drug delivery systems or bioimaging probes. These trends resonate with the increasing public interest in eco-friendly pharmaceuticals and non-toxic materials, topics frequently searched in academic and industrial databases.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize Phenothiazin-10-yl-acetic acid. Such methods ensure purity and stability, critical for its use in high-precision research. The compound’s solubility profile in polar solvents also makes it suitable for aqueous-phase reactions, a feature valued in catalysis studies and nanomaterial functionalization.

Beyond laboratories, Phenothiazin-10-yl-acetic acid sparks curiosity in academic forums and patent literature. Frequently asked questions include its synthetic pathways, derivative optimization, and comparisons with analogous phenothiazine-based compounds. Addressing these queries, recent publications emphasize its role in developing photodynamic therapies and advanced material coatings.

To summarize, Phenothiazin-10-yl-acetic acid (CAS No. 25244-68-2) exemplifies the intersection of traditional chemistry and innovative applications. Its multifaceted utility—from biomedical research to environmental science—positions it as a compound of enduring relevance. As interdisciplinary studies expand, this molecule is poised to contribute to breakthroughs in healthcare and sustainable technology.